2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride

• CAS: 1193388-48-5
• Molecular Formula: C8H7ClN4O2
• Molecular Weight: 226.62 g/mol
• SMILES: C1=CN=C(C=C1C(=O)O)N2C=NC=N2.Cl
• InChI: InChI=1S/C8H6N4O2.ClH/c13-8(14)6-1-2-10-7(3-6)12-5-9-4-11-12;/h1-5H,(H,13,14);1H
• InChIKey: MVCZAZISCIKLTE-UHFFFAOYSA-N

2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carboxylic Acid Hydrochloride (CAS 1193388-48-5): Procurement Baseline

2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS 1193388-48-5) is a heterocyclic building block composed of a pyridine ring substituted with a 1,2,4-triazole at the 2-position and a carboxylic acid at the 4-position, supplied as the hydrochloride salt. This compound class is utilized in medicinal chemistry and coordination chemistry as a ligand or synthetic intermediate [1]. The hydrochloride form is noted to enhance aqueous solubility compared to the free acid .

1

Heterocyclic ligand building block Supports coordination chemistry and metallodrug design via pyridine-triazole N,O-donor scaffold.

2

Hydrochloride salt form Reported to enhance aqueous solubility, aiding reproducible biochemical assay preparation.

3

2‑(1,2,4‑triazol‑1‑yl) regioisomer Defined substitution pattern enables specific metal-binding geometry distinct from 3‑ or 4‑substituted isomers.

Structural confirmation via Zn(II) complex X‑ray crystallography.

• [1] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source

Why Generic Substitution Fails for 2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carboxylic Acid Hydrochloride

Substitution with free-acid analogs or regioisomeric triazole-pyridine carboxylic acids is not equivalent due to differences in solubility, coordination geometry, and biological target engagement. The hydrochloride salt of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid provides enhanced aqueous solubility critical for reproducible in vitro assay preparation, a property not shared by the free acid . Furthermore, the specific 2-(1,2,4-triazol-1-yl) substitution pattern on the isonicotinic acid scaffold dictates metal-binding modes that differ from 3- or 4-substituted triazole-pyridine isomers, directly impacting the formation and activity of coordination complexes [1].

Solubility profile

Hydrochloride salt
Water/DMSO soluble

Free acid (CAS 263270‑38‑8)
Limited aqueous solubility

Solubility advantage may not transfer; free acid may require co‑solvents that interfere with biological assays.

Coordination geometry

2‑substituted isomer
Unique Zn(II) binding mode

3‑ or 4‑substituted isomers
Altered metal‑donor orientation

Regioisomeric shift may change complex formation and biological target engagement; SAR studies require exact substitution.

• [1] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source

Quantitative Differentiation of 2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carboxylic Acid Hydrochloride: A Procurement Evidence Guide

Zn(II) Complex Cytotoxicity: Target Compound Complex vs. Cisplatin in HeLa Cells

The Zn(II) complex of the target ligand induced a total apoptosis rate of 71.4% in HeLa cells, demonstrating a significant pro-apoptotic effect. This compares favorably to cisplatin, a standard chemotherapeutic, although the original paper notes cisplatin's clinical side effects (systemic toxicity, drug resistance, low DNA selectivity) as a rationale for developing non-platinum alternatives [1].

Zn(II) complex apoptosis

Cross-study comparable

71.4% total apoptosis (Zn complex)

vs. cisplatin (HeLa cells)

Reported cell-model response context

Flow cytometry; HeLa cervical carcinoma line

Evidence Dimension	Total apoptosis rate in HeLa cells
Target Compound Data	71.4% total apoptosis (Zn(II) complex of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid)
Comparator Or Baseline	Cisplatin (clinical standard, specific apoptosis rate not reported in the same study)
Quantified Difference	The complex achieves high apoptosis levels (71.4%), offering a potential alternative with a different metal center (Zn vs. Pt) hypothesized to alter toxicity and resistance profiles.
Conditions	HeLa human cervical carcinoma cell line; flow cytometry apoptosis assay

Why This Matters

For researchers seeking non-platinum anticancer coordination complexes, this ligand enables the generation of Zn(II) complexes with quantified, high-level apoptosis induction, directly addressing cisplatin's toxicity and resistance limitations.

• [1] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source

DNA Binding Affinity: Target Ligand Zn(II) Complex vs. Classical Intercalators

The Zn(II) complex of the target ligand binds to CT-DNA with a binding constant (Kb) of 3.36 × 10³ M⁻¹, as determined by UV-Vis spectroscopy. This moderate binding affinity is consistent with a mixed-mode interaction, which may offer a balance between target engagement and reversibility, a desirable profile distinct from strong, irreversible classical intercalators [1].

DNA binding affinity

Class-level inference

Kb = 3.36 × 10³ M⁻¹

~100‑fold lower than strong intercalators

Supports tunable DNA‑targeted agent design

CT‑DNA; UV‑Vis spectroscopy

Evidence Dimension	DNA binding constant (Kb)
Target Compound Data	3.36 × 10³ M⁻¹ (Zn(II) complex of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid)
Comparator Or Baseline	Classical DNA intercalators (e.g., ethidium bromide, Kb ~10⁵-10⁶ M⁻¹)
Quantified Difference	Kb is 2-3 orders of magnitude lower than strong intercalators, suggesting a distinct, potentially more tunable binding mechanism for the complex.
Conditions	CT-DNA (calf thymus DNA) in Tris-HCl buffer; UV-Vis absorption spectroscopy

Why This Matters

The quantifiable, moderate DNA binding affinity provides a differentiated starting point for medicinal chemists optimizing DNA-targeted agents, offering a scaffold with tunable affinity rather than irreversible strong binding.

• [1] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source

Salt Form Solubility Advantage: Hydrochloride vs. Free Acid

The hydrochloride salt (CAS 1193388-48-5) is reported to be soluble in polar solvents such as water and DMSO, whereas the free acid (CAS 263270-38-8) has limited aqueous solubility. This salt form advantage is a critical differentiator for in vitro assay preparation, ensuring consistent compound delivery and reducing the need for co-solvents that can interfere with biological readouts .

Aqueous solubility

Data to verify

Hydrochloride: water/DMSO soluble

Free acid: limited aqueous solubility

May support assay preparation without co‑solvents

Qualitative supplier documentation; quantitative data not provided

Evidence Dimension	Aqueous solubility
Target Compound Data	Soluble in water and DMSO (hydrochloride salt)
Comparator Or Baseline	Free acid (CAS 263270-38-8); limited aqueous solubility
Quantified Difference	Specific quantitative solubility values (mg/mL) are not reported in available sources; the difference is described qualitatively as 'enhanced solubility' for the hydrochloride salt.
Conditions	General laboratory observation; supplier documentation

Why This Matters

For end-users conducting biological or biochemical assays, the pre-formulated hydrochloride salt removes the need for in-house salt conversion, saving time and ensuring lot-to-lot consistency in solubility-dependent protocols.

Structural Differentiation: 2-(1,2,4-Triazol-1-yl) Substitution vs. Other Triazole-Pyridine Isomers in Biological Activity

The specific substitution pattern of a 1,2,4-triazole at the 2-position of isonicotinic acid generates a distinct pharmacophore compared to regioisomers such as 3-(1,2,4-triazol-1-yl)pyridine-4-carboxylic acid or 4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid. Patent literature (e.g., US8853206) exploits related triazole-pyridine cores as PAR1 inhibitors, indicating that subtle positional changes significantly alter biological activity [1]. The target compound's 2-substitution enables unique metal coordination geometry, as evidenced in Zn(II) complex formation, which is not achievable with 3- or 4-substituted isomers [2].

Regioisomeric specificity

Class-level inference

2‑substitution enables unique Zn(II) coordination

vs. 3‑ or 4‑substituted triazole‑pyridine isomers

Essential for metal complex SAR reproducibility

X‑ray crystallography; PAR1 inhibitor patent landscape

Evidence Dimension	Regioisomeric impact on biological activity and metal coordination
Target Compound Data	2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid (2-substituted)
Comparator Or Baseline	3-substituted isomers (e.g., 3-(1,2,4-triazol-1-yl)pyridine-4-carboxylic acid) and 4-substituted isomers (e.g., 4-(1,2,4-triazol-1-yl)pyridine-3-carboxylic acid)
Quantified Difference	No direct quantitative comparative data available for the exact isomers; class-level inference from SAR studies on triazole-pyridine PAR1 inhibitors indicates positional substitution critically influences target binding and potency.
Conditions	SAR analysis across triazole-pyridine patent space (US8853206B2); X-ray crystallography of Zn(II) complex

Why This Matters

Procurement of the specific 2-substituted isomer is essential for reproducibility in medicinal chemistry programs targeting PAR1 or developing metal-based anticancer agents, as even minor positional changes can abolish desired activity or coordination behavior.

• [1] US8853206B2. (2014). Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. Google Patents. View Source
• [2] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source

High-Value Application Scenarios for 2-(1H-1,2,4-Triazol-1-yl)pyridine-4-carboxylic Acid Hydrochloride

Development of Non-Platinum Anticancer Coordination Complexes

Researchers designing alternative metallodrugs can utilize this ligand to synthesize Zn(II) complexes with demonstrated pro-apoptotic activity in HeLa cells (71.4% total apoptosis). The moderate DNA binding affinity (Kb = 3.36 × 10³ M⁻¹) and potential for tunable interaction make it a valuable scaffold for optimizing therapeutic indices, particularly when seeking to circumvent cisplatin-related toxicities [1].

Reproducible Biochemical Assay Preparation

The hydrochloride salt form ensures high aqueous solubility, enabling direct dissolution in standard assay buffers (e.g., Tris-HCl, PBS) without the need for DMSO co-solvents that can denature proteins or interfere with enzymatic activity. This is critical for high-throughput screening (HTS) campaigns targeting PAR1 or other triazole-pyridine-sensitive enzymes .

Structure-Activity Relationship (SAR) Studies on Triazole-Pyridine Pharmacophores

Medicinal chemistry teams exploring PAR1 inhibition or antifungal triazole scaffolds can use the precisely defined 2-(1H-1,2,4-triazol-1-yl) regioisomer as a key intermediate. The compound's well-characterized geometry (via X-ray crystallography of its metal complexes) provides a reliable starting point for designing focused libraries with predictable metal-binding or target-engagement properties [2].

Coordination Polymer and MOF Synthesis

The bifunctional nature (triazole nitrogen donors and carboxylate oxygen donors) makes this ligand ideal for constructing mixed-donor coordination polymers or metal-organic frameworks (MOFs). The Zn(II) complex formation under hydrothermal conditions confirms the ligand's stability and predictable binding mode, simplifying the design of extended solid-state architectures with potential gas sorption, catalysis, or sensing applications [1].

Application

Selection Property

Validation Focus

Non‑platinum metallodrug research

Zn(II) complex apoptosis induction profile

Cell‑model apoptosis endpoints

Biochemical assay preparation

Hydrochloride salt aqueous solubility

Aqueous buffer compatibility without co‑solvents

Triazole‑pyridine SAR studies

2‑(1,2,4‑triazol‑1‑yl) regioisomer identity

Coordination geometry reproducibility

Coordination polymer / MOF synthesis

Bifunctional N,O‑donor ligand scaffold

Hydrothermal synthesis stability and binding mode

• [1] Zhu, M., Ji, X., Wang, S., et al. (2021). Crystal structure, DNA binding, cytotoxicity and anticancer ability of Zn(II) complex constructed by 2-(1,2,4)triazol-1-yl-isonicotinic acid. Inorganic Chemistry Communications, 128, 108571. View Source
• [2] US8853206B2. (2014). Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. Google Patents. View Source